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Compound of Interest

Compound Name: 2-Methyldecanal

Cat. No.: B1664147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methyldecanal (CAS: 19009-56-4), an organic aldehyde compound. The information

presented herein is intended for use by professionals in research, scientific, and drug

development fields. This document summarizes key quantitative data, details relevant

experimental methodologies, and provides a visual representation of a standard experimental

workflow.

Core Physical and Chemical Properties
2-Methyldecanal is an organic compound classified as an aldehyde, with the molecular

formula C11H22O.[1][2][3] It is typically a colorless to pale yellow liquid.[1][2] The compound is

characterized by a long carbon chain with a methyl group at the second carbon position of a

decanal backbone.[2] Its odor is often described as aldehydic, waxy, and having citrus or green

nuances.[4][5] Due to its hydrophobic nature, it is practically insoluble in water but soluble in

organic solvents such as alcohol, oils, and hexane.[1][2][4][5][6]

Quantitative Data Summary
The following table summarizes the key physical properties of 2-Methyldecanal, compiled from

various sources. It is important to note that some values are estimates and ranges may be

provided due to different experimental conditions.
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Property Value

Molecular Formula C₁₁H₂₂O[1][2][4]

Molecular Weight 170.29 g/mol [1][4][7]

Boiling Point 170.00 °C to 230 °C[1][4][8][9]

Melting Point -2°C (estimate)[4][8]

Density 0.819 to 0.827 g/cm³[8][9]

Refractive Index 1.425 to 1.435 (@ 20°C)[1][9][10]

Vapor Pressure 8.24 Pa @ 25°C or 0.102 mmHg @ 25°C[4][8]

Flash Point 81°C to 97°C[1][8]

Water Solubility 16 mg/L @ 20°C (Practically insoluble)[4][5][8]

LogP (Octanol/Water) 3.572 to 4.5[5][8]

Experimental Protocols
The determination of the physical properties listed above relies on established laboratory

techniques. The following sections detail the methodologies for measuring boiling point,

density, and refractive index.

3.1. Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[11] For small sample volumes, a micro-boiling point determination is a convenient

and accurate method.[12][13]

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

apparatus (e.g., a Thiele tube or an aluminum block on a hot plate), and a stirring

mechanism.[12][13][14]

Procedure:

A small amount (a few milliliters) of 2-Methyldecanal is placed into the test tube.[13]
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A capillary tube, sealed at one end, is inverted and placed into the liquid sample in the test

tube.[11][14]

The apparatus is assembled with the thermometer bulb positioned close to the test tube,

ensuring the thermometer and the sample are heated uniformly.

The sample is heated gently. Initially, a stream of bubbles will emerge from the capillary

tube as trapped air expands and is expelled.[12]

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles from the sample's vapor will emerge from the capillary tube.[12]

Heating is then discontinued, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles stops, and the liquid is

drawn up into the capillary tube. This occurs when the vapor pressure inside the capillary

equals the atmospheric pressure.[11][12]

3.2. Determination of Density

Density is an intrinsic property defined as the mass of a substance per unit volume.[15] For a

liquid like 2-Methyldecanal, this can be determined straightforwardly.

Apparatus: A graduated cylinder (e.g., 10 mL or 25 mL) and an electronic balance.[16][17]

Procedure:

The mass of a clean, dry graduated cylinder is measured using an electronic balance and

recorded.[16]

A specific volume of 2-Methyldecanal is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[16]

The combined mass of the graduated cylinder and the liquid is measured and recorded.

[16]

The mass of the empty cylinder is subtracted from the combined mass to determine the

mass of the liquid.[16]
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The density is calculated by dividing the mass of the liquid by its measured volume

(Density = Mass / Volume).[15]

To improve accuracy, the procedure can be repeated multiple times, and the average

density is calculated.[16]

3.3. Determination of Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light

travels through it.[18] It is a characteristic property used for substance identification and purity

assessment.[19]

Apparatus: An Abbe refractometer is a common instrument for this measurement.[18] It

consists of two prisms, a light source, and a telescope or digital detector.[18]

Procedure:

The prisms of the refractometer are cleaned and calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

A few drops of 2-Methyldecanal are placed on the surface of the lower prism.[18]

The two prisms are closed together, spreading the liquid into a thin, uniform layer.

Light is directed through the sample. The user looks through the eyepiece and adjusts the

controls until the boundary line (the dividing line between light and dark fields) is sharp

and centered on the crosshairs.

The refractive index is then read directly from the instrument's calibrated scale. The

measurement is typically temperature-dependent, so the temperature (usually 20°C) is

controlled and recorded.

Mandatory Visualizations
The following diagram illustrates the experimental workflow for determining the boiling point of

a liquid using the micro-reflux method.
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Apparatus Setup

Heating & Observation

Measurement

Start: Obtain Sample
(2-Methyldecanal)

Place ~0.5 mL of sample
into a test tube

Insert inverted, sealed-end
capillary tube into sample

Assemble test tube with
thermometer in heating block

Gently heat the apparatus

Observe initial bubbles
(expelled air)

Observe rapid, continuous
stream of bubbles

as T° increases

Stop heating

Watch for bubble stream to stop

Record temperature when liquid
enters capillary tube

Result: Boiling Point

Click to download full resolution via product page

Experimental workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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